Cas no 2680689-57-8 (benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2680689-57-8
• MF: C₂₄H₂₂F₃NO₃
• MW: 429.431597232819
• CID: 5620493
• PubChem ID: 165934175
• Update Time: 2025-06-15

benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304130
• 2680689-57-8
• benzyl N-benzyl-N-{2-hydroxy-2-[2-(trifluoromethyl)phenyl]ethyl}carbamate
• benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate

• Inchi： 1S/C24H22F3NO3/c25-24(26,27)21-14-8-7-13-20(21)22(29)16-28(15-18-9-3-1-4-10-18)23(30)31-17-19-11-5-2-6-12-19/h1-14,22,29H,15-17H2
• InChI Key： YMVHVYHCPWAMPX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CN(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 429.15517805g/mol
• Monoisotopic Mass: 429.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate

Introduction to Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680689-57-8)

Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate, with the chemical formula corresponding to its CAS number 2680689-57-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a benzyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of this compound have been subjects of extensive research due to its potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. The specific arrangement of functional groups in Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel carbamate-based compounds that exhibit enhanced pharmacological properties. The introduction of a trifluoromethyl group into the molecular structure often improves metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the presence of a hydroxyl group at the 2-position enhances the compound's reactivity, making it suitable for further functionalization.

The pharmaceutical industry has been actively investigating carbamates for their potential applications in treating various diseases. For instance, carbamate derivatives have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The unique structural features of Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate position it as a valuable scaffold for developing new therapeutic agents.

Recent studies have highlighted the importance of structural optimization in enhancing the efficacy and safety of carbamate-based drugs. Computational modeling and experimental techniques have been employed to understand the interactions between this compound and biological targets. These studies have provided insights into how modifications to the molecular structure can influence its pharmacokinetic and pharmacodynamic properties.

The role of computational chemistry in drug discovery has been increasingly recognized. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of complex molecules like Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate at an atomic level. This has facilitated the design of more effective synthetic routes and the optimization of reaction conditions.

In addition to its pharmaceutical applications, this compound has potential uses in other areas such as materials science and chemical biology. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for developing advanced materials with specific functionalities. Furthermore, its reactivity towards various biological targets makes it a valuable tool for studying enzyme mechanisms and cellular processes.

The synthesis of Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to improve efficiency and scalability. These advancements have not only reduced production costs but also minimized waste generation, aligning with green chemistry principles.

The development of novel synthetic methodologies is crucial for advancing research in medicinal chemistry. Techniques such as transition metal-catalyzed reactions and biocatalysis have opened new avenues for constructing complex molecular architectures. These methods have been instrumental in synthesizing carbamate derivatives with tailored properties for specific applications.

The safety and environmental impact of chemical synthesis are also important considerations. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize hazardous waste and energy consumption. This approach not only benefits the environment but also ensures compliance with regulatory requirements.

In conclusion, Benzyl N-benzyl-N-{2-hydroxy-2-2-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2680689-57-8) is a compound with significant potential in pharmaceuticals, materials science, and chemical biology. Its unique structural features make it a valuable scaffold for developing new therapeutic agents and advanced materials. Ongoing research continues to explore its applications and optimize its synthesis for broader use.